Cas no 1519-39-7 (1-Methyl-4-(R)-methylsulfinylbenzene)

1-Methyl-4-(R)-methylsulfinylbenzene is a chiral sulfoxide compound characterized by its methyl and methylsulfinyl substituents on a benzene ring. The (R)-configuration at the sulfinyl group imparts stereochemical specificity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its sulfinyl moiety enhances reactivity in nucleophilic and electrophilic transformations, while the methyl group contributes to stability and solubility in organic solvents. This compound is particularly useful as an intermediate in the synthesis of enantiomerically pure compounds, leveraging its chiral center for stereoselective reactions. Its well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise control over molecular chirality.
1-Methyl-4-(R)-methylsulfinylbenzene structure
1519-39-7 structure
Product Name:1-Methyl-4-(R)-methylsulfinylbenzene
CAS No:1519-39-7
MF:C8H10OS
MW:154.229401111603
MDL:MFCD00151502
CID:41514
PubChem ID:24861180
Update Time:2025-10-15

1-Methyl-4-(R)-methylsulfinylbenzene Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-Methyl p-tolyl sulfoxide
    • (+)-(R)-1-methyl-4-(methylsulfinyl)benzene
    • (R)-(+)-methy p-tolyl sulfoxide
    • (R)-(+)-methyl-p-tolylsulfoxide
    • (R)-MeS(O)p-Tol
    • (R)-METHYL P-TOLYLSULFOXIDE
    • (RS)-methyl p-tolylsulfoxide
    • (RS)-S-methyl-S-p-tolylsulfoxide
    • 343609_ALDRICH
    • 4-methyl-1-(methylsulfinyl)benzene
    • AB-131
    • CTK8C6307
    • SureCN1094237
    • Benzene,1-methyl-4-(methylsulfinyl)-, (R)-
    • Sulfoxide, methyl p-tolyl, (R)-(+)- (8CI)
    • (+)-(R)-Methyl 4-tolyl sulfoxide
    • (+)-(R)-Methyl p-tolyl sulfoxide
    • (+)-Methylp-tolyl sulfoxide
    • (R)-(+)-Methyl 4-methylphenyl sulfoxide
    • (R)-(+)-Methyl4-tolyl sulfoxide
    • (R)-1-Methyl-4-methylsulfinylbenzene
    • (R)-Methyl 4-tolylsulfoxide
    • (R)-Methyl p-methylphenyl sulfoxide
    • (R)-p-Tolyl methyl sulfoxide
    • 1-Methyl-4-[(R)-methylsulfinyl]benzene
    • (R)-methyl4-methylphenylsulfoxide
    • 1-Methanesulfinyl-4-methyl-benzene
    • (R)-1-Methyl-4-(Methylsulfinyl)benzene
    • (R)-(+)-Methylp-tolylsulfoxide
    • (R)-Methyl p-tolyl sulfoxide
    • (R)-(+)-Methyl p-tolyl sulfoxide 99%
    • Benzene, 1-methyl-4-[(R)-methylsulfinyl]-
    • FEVALTJSQBFLEU-SNVBAGLBSA-N
    • (R)-(+)-methyl p-tolylsulfoxide
    • SBB087034
    • (R)-(+)-methyl rho-tolyl sulfoxide
    • N143
    • AX8047137
    • 1-[(R)-METHANESULFINYL]-4-METHYLBENZENE
    • DTXSID00448185
    • AB-131/40227926
    • CS-M1249
    • (R)-(+)-Methyl p-tolyl sulfoxide, 99%
    • CS-13842
    • 1519-39-7
    • SCHEMBL1094237
    • J-008866
    • methyl 4-methylphenyl sulfoxide
    • MFCD00151502
    • AKOS015890843
    • R-(+)-Methyl P-Tolyl sulfoxide
    • (+)-Methyl p-tolyl sulfoxide
    • 604-821-0
    • 1-Methyl-4-(R)-methylsulfinylbenzene
    • MDL: MFCD00151502
    • Inchi: 1S/C8H10OS/c1-7-3-5-8(6-4-7)10(2)9/h3-6H,1-2H3/t10-/m1/s1
    • InChI Key: FEVALTJSQBFLEU-SNVBAGLBSA-N
    • SMILES: [S@@](C)(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 154.0453
  • Monoisotopic Mass: 154.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1125 (rough estimate)
  • Melting Point: 73-75 °C (lit.)
  • Boiling Point: 247.62°C (rough estimate)
  • Flash Point: 124.6°C
  • Refractive Index: 1.5780 (estimate)
  • PSA: 17.07
  • LogP: 2.59810
  • Specific Rotation: 145 º (c=2, acetone)
  • Optical Activity: [α]20/D +145°, c = 2 in acetone
  • Solubility: Not available

1-Methyl-4-(R)-methylsulfinylbenzene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22;S24/25
  • FLUKA BRAND F CODES:3-10
  • Safety Term:S22;S24/25

1-Methyl-4-(R)-methylsulfinylbenzene Pricemore >>

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